Cas no 862807-56-5 (N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide)

• Product Name: N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide
• CAS No: 862807-56-5
• MF: C₁₄H₁₂N₂O₃S
• MW: 288.321681976318
• CID: 6382265
• PubChem ID: 2159295
• Update Time: 2025-05-24

N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide
• CHEMBL2057376
• N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)furan-2-carboxamide
• AKOS024586197
• F0600-1320
• SR-01000907223-1
• SR-01000907223
• VU0409087-1
• 862807-56-5
• BDBM50420104

• Inchi： 1S/C14H12N2O3S/c1-8-5-6-9(18-2)11-12(8)20-14(15-11)16-13(17)10-4-3-7-19-10/h3-7H,1-2H3,(H,15,16,17)
• InChI Key： FWZCIOXZASSUTQ-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CO2)=O)=NC2C(=CC=C(C)C1=2)OC

Computed Properties

• Exact Mass: 288.05686342g/mol
• Monoisotopic Mass: 288.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 92.6Ų

Additional information on N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide

N-(4-Methoxy-7-Methyl-1,3-Benzothiazol-2-Yl)Furan-2-Carboxamide: A Comprehensive Overview

CAS No 862807-56-5 refers to the compound N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide, a molecule of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development, particularly in the design of bioactive molecules with unique pharmacokinetic properties. The structure of this compound is characterized by a benzothiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazole moiety. The presence of substituents such as methoxy and methyl groups on the benzothiazole ring, along with the furan carboxamide group, contributes to its unique chemical properties and biological activity.

The synthesis of N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)furan-2-carboxamide involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and coupling reactions. Researchers have optimized the synthetic pathway to achieve high yields and purity, ensuring that the compound is suitable for both analytical studies and preclinical testing. The use of advanced spectroscopic techniques such as NMR and mass spectrometry has been instrumental in confirming the structural integrity of the compound.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting various therapeutic areas. For instance, investigations into its anti-inflammatory and antioxidant properties have shown promising results, suggesting its potential application in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, the compound has demonstrated moderate inhibitory activity against certain enzymes associated with cancer progression, making it a candidate for further exploration in oncology research.

The pharmacokinetic profile of CAS No 862807-56-5 has also been a focus of recent studies. Preclinical data indicate that the compound exhibits favorable absorption and bioavailability characteristics, which are critical factors for its potential use as an oral medication. However, further research is required to fully understand its metabolism and excretion pathways in vivo.

In terms of structural modifications, researchers have explored various analogs of this compound to enhance its bioactivity and reduce potential toxicity. These modifications include altering the substituents on the benzothiazole ring or modifying the furan carboxamide group to improve binding affinity to target proteins. Such efforts underscore the versatility of this molecule as a platform for drug design.

Moreover, computational chemistry approaches have been employed to predict the binding modes and interactions of this compound with its target proteins. Molecular docking studies have provided valuable insights into how the substituents on the benzothiazole ring influence binding affinity and selectivity. These computational tools are expected to play an increasingly important role in guiding future optimization efforts.

In conclusion, N-(4-methoxy-7-methyl-1,3-benzothiazol-2-Yl)furan-2-carboxamide represents a promising lead compound with diverse applications in drug discovery and development. Its unique chemical structure, coupled with favorable pharmacokinetic properties and emerging biological activity data, positions it as a valuable asset in contemporary medicinal chemistry research.